Cas no 606974-29-2 (1,2-Butanediamine,N,N,N,N,3-pentamethyl-,(2S)-(9CI))

• Product Name: 1,2-Butanediamine,N,N,N,N,3-pentamethyl-,(2S)-(9CI)
• CAS No: 606974-29-2
• MF: C₉H₂₂N₂
• MW: 158.284382343292
• CID: 953365
• Update Time: 2023-03-27

1,2-Butanediamine,N,N,N,N,3-pentamethyl-,(2S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanediamine,N,N,N,N,3-pentamethyl-,(2S)-(9CI)
• 1,2-Butanediamine, N1,N1,N2,N2,3-pentamethyl-, (2S)-

• Inchi： 1S/C9H22N2/c1-8(2)9(11(5)6)7-10(3)4/h8-9H,7H2,1-6H3/t9-/m1/s1
• InChI Key： JICCKUCBDFEDAK-SECBINFHSA-N
• SMILES： C(N(C)C)[C@@H](N(C)C)C(C)C

Computed Properties

• Exact Mass: 158.178
• Monoisotopic Mass: 158.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5A^2